Cas no 657398-70-4 (B-[4-(4-ethyl-1-piperazinyl)phenyl]-Boronic acid)

B-[4-(4-ethyl-1-piperazinyl)phenyl]-Boronic acid structure
657398-70-4 structure
Product Name:B-[4-(4-ethyl-1-piperazinyl)phenyl]-Boronic acid
CAS No:657398-70-4
MF:C12H19BN2O2
MW:234.102463006973
CID:1115534
PubChem ID:57782032
Update Time:2025-04-20

B-[4-(4-ethyl-1-piperazinyl)phenyl]-Boronic acid Chemical and Physical Properties

Names and Identifiers

    • B-[4-(4-ethyl-1-piperazinyl)phenyl]-Boronic acid
    • B-[4-(4-ethyl-1-piperazinyl)phenyl]Boronic acid
    • SCHEMBL2557098
    • AMY32983
    • AKOS022182104
    • Boronic acid, B-[4-(4-ethyl-1-piperazinyl)phenyl]-
    • DA-35218
    • (4-(4-Ethylpiperazin-1-yl)phenyl)boronic acid
    • 4-(4-Ethylpiperazin-1-yl)phenylboronic acid
    • DTXSID101243818
    • [4-(4-ethylpiperazin-1-yl)phenyl]boronic acid
    • 657398-70-4
    • Inchi: 1S/C12H19BN2O2/c1-2-14-7-9-15(10-8-14)12-5-3-11(4-6-12)13(16)17/h3-6,16-17H,2,7-10H2,1H3
    • InChI Key: KYFGXBKGJHCISI-UHFFFAOYSA-N
    • SMILES: OB(C1C=CC(=CC=1)N1CCN(CC)CC1)O

Computed Properties

  • Exact Mass: 233.15767
  • Monoisotopic Mass: 234.1539580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 46.94
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